molecular formula C19H22N2O2S B2911297 N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide CAS No. 1206995-18-7

N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide

Cat. No. B2911297
CAS RN: 1206995-18-7
M. Wt: 342.46
InChI Key: SATQGCYPKUCSQG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide, also known as ERK inhibitor, is a chemical compound that has been widely used in scientific research. It is a potent inhibitor of extracellular signal-regulated kinase (ERK), a protein kinase that plays a critical role in many cellular processes, including cell proliferation, differentiation, and survival.

Mechanism of Action

N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor works by inhibiting the activity of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide, a protein kinase that plays a critical role in many cellular processes. N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide is activated by various extracellular signals, including growth factors, cytokines, and stress signals. Once activated, N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide phosphorylates a variety of downstream targets, including transcription factors, cytoskeletal proteins, and kinases, leading to changes in cell proliferation, differentiation, and survival. N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor blocks the activity of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide by binding to its active site, preventing the phosphorylation of downstream targets.
Biochemical and Physiological Effects:
N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve neurological function in animal models of neurological disorders. N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor has also been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and increase the production of anti-inflammatory cytokines, such as interleukin-10. In addition, N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor has been shown to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor has several advantages for lab experiments. It is a potent and specific inhibitor of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide, making it a useful tool for studying the role of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide in various cellular processes. It is also relatively easy to synthesize and has good stability in aqueous solution. However, N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor has some limitations for lab experiments. It can be toxic to cells at high concentrations, and its effects may be dependent on the cell type and experimental conditions.

Future Directions

There are several future directions for the research on N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor. One direction is to study the role of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide in various diseases, including cancer, cardiovascular disease, and neurological disorders. Another direction is to develop more potent and selective N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitors with fewer side effects. Finally, the development of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor as a therapeutic agent for the treatment of various diseases is also a promising direction for future research.
Conclusion:
N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor is a potent and specific inhibitor of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide, a protein kinase that plays a critical role in many cellular processes. It has been extensively used in scientific research to study the role of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide in various diseases and cellular processes. N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor has several advantages for lab experiments, including its potency and specificity, ease of synthesis, and stability in aqueous solution. However, it also has some limitations, including its toxicity at high concentrations and dependence on cell type and experimental conditions. Future research on N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor will focus on studying its role in various diseases, developing more potent and selective inhibitors, and developing it as a therapeutic agent for the treatment of various diseases.

Synthesis Methods

The synthesis of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor involves several steps, including the reaction of 4-(2-(dimethylamino)-2-oxoethyl)phenylamine with ethyl 2-bromo-5-(methylthio)benzoate, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is obtained by the reaction of the intermediate with 4-nitrobenzoyl chloride, followed by the reduction of the resulting intermediate with zinc dust.

Scientific Research Applications

N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor has been extensively used in scientific research to study the role of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide in various cellular processes. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve neurological function in animal models of neurological disorders. N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide inhibitor has also been used to study the role of N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide in cardiovascular disease, diabetes, and other diseases.

properties

IUPAC Name

N-[4-[2-(dimethylamino)-2-oxoethyl]phenyl]-2-ethylsulfanylbenzamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C19H22N2O2S/c1-4-24-17-8-6-5-7-16(17)19(23)20-15-11-9-14(10-12-15)13-18(22)21(2)3/h5-12H,4,13H2,1-3H3,(H,20,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SATQGCYPKUCSQG-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCSC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)CC(=O)N(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C19H22N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

342.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-(2-(dimethylamino)-2-oxoethyl)phenyl)-2-(ethylthio)benzamide

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